[3-(Methoxymethyl)-1,2-oxazol-5-yl]methanamine hydrochloride

• IUPAC Name: [3-(methoxymethyl)-1,2-oxazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C6H10N2O2.ClH/c1-9-4-5-2-6(3-7)10-8-5;/h2H,3-4,7H2,1H3;1H
• InChI Key: GJTOFDVYGALRNE-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NOC(=C1)CN.Cl
• Molecular Formula: C6H11ClN2O2
• Molecular Weight: 178.62 g/mol
• CAS RN: 2225141-72-8

Description

“[3-(Methoxymethyl)-1,2-oxazol-5-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 2225141-72-8. It has a molecular weight of 178.62. The compound is in powder form and is stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H10N2O2.ClH/c1-9-4-5-2-6(3-7)10-8-5;/h2H,3-4,7H2,1H3;1H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 178.62.

Mechanism of Action

The mechanism of action of [3-(Methoxymethyl)-1,2-oxazol-5-yl]methanamine hydrochloride is based on its ability to act as a nucleophile and react with electrophilic groups. This reaction can lead to the formation of covalent bonds between this compound and the target molecule. The covalent bond formation can alter the properties of the target molecule, leading to changes in its function or activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, this compound has been shown to modulate the activity of various neurotransmitters, including gamma-aminobutyric acid (GABA) and glutamate. This compound has also been shown to have a neuroprotective effect against various neurodegenerative diseases such as Parkinson's and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using [3-(Methoxymethyl)-1,2-oxazol-5-yl]methanamine hydrochloride in lab experiments is its versatility. It can be used as a building block for the synthesis of various molecules and as a protecting group for the amino group of amino acids. Additionally, this compound can be used as a fluorescent probe for the detection of various biomolecules. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving [3-(Methoxymethyl)-1,2-oxazol-5-yl]methanamine hydrochloride. One area of research is the development of this compound-based fluorescent probes for the detection of various biomolecules. Another area of research is the development of this compound-based drugs for the treatment of various diseases such as epilepsy and neurodegenerative diseases. Additionally, research can be focused on the optimization of the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of [3-(Methoxymethyl)-1,2-oxazol-5-yl]methanamine hydrochloride involves the reaction of glycine with formaldehyde and subsequent cyclization with hydroxylamine hydrochloride. The resulting product is then treated with hydrogen chloride to obtain this compound. The purity of the product can be confirmed by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

[3-(Methoxymethyl)-1,2-oxazol-5-yl]methanamine hydrochloride has been widely used in scientific research for its unique properties. It can be used as a building block for the synthesis of various molecules, including peptides, nucleotides, and carbohydrates. This compound can also be used as a protecting group for the amino group of amino acids during peptide synthesis. Additionally, this compound has been used as a fluorescent probe for the detection of various biomolecules such as proteins and nucleic acids.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.